Cas no 7170-77-6 ([(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile)

• Product Name: [(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile
• CAS No: 7170-77-6
• MF: C₈H₅N₃S₂
• MW: 207.275398015976
• MDL: MFCD00043999
• CID: 47267
• PubChem ID: 24878738
• Update Time: 2025-04-18

[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Thiocyanatobenzo[d]thiazol-2-amine
• 2-Amino-6-Thiocyano Benzothiazole
• (2-amino-1,3-benzothiazol-6-yl) thiocyanate
• 2-AMINO-6-THIOCYANATOBENZOTHIAZOLE
• 2-Amino-6-thiocyanobenzothiazole
• [(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile
• AT13906
• 2-Amino-6-benzothiazolyl thiocyanate
• NSC 327380
• SCHEMBL614629
• NSC-327380
• 2-Amino-6-thiocyanatobenzothiazole, 96%
• FT-0636381
• F0001-1839
• NS00037279
• DTXSID1064584
• EINECS 230-524-7
• Thiocyanic acid, 2-amino-6-benzothiazolyl ester
• 2-amino-1,3-benzothiazol-6-yl thiocyanate
• 2-Amino-6-thiocyanato-1,3-benzothiazole
• 2-amino-6-thiocyanato benzothiazole
• SR-01000370550-1
• AMY14313
• BS-42334
• EN300-8157073
• MFCD00043999
• XTH8LS4QYK
• UNII-XTH8LS4QYK
• SR-01000370550
• 7170-77-6
• 6-thiocyanatobenzothiazol-2-ylamine
• AKOS000297379
• NSC327380
• FVNSRFMQXKMHTQ-UHFFFAOYSA-N
• HMS1678I17
• AG-690/12867974
• DB-020501

• MDL： MFCD00043999
• Inchi： 1S/C8H5N3S2/c9-4-12-5-1-2-6-7(3-5)13-8(10)11-6/h1-3H,(H2,10,11)
• InChI Key： FVNSRFMQXKMHTQ-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2C=CC(=CC1=2)SC#N

Computed Properties

• Exact Mass: 206.99200
• Monoisotopic Mass: 206.992
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 116A^2

Experimental Properties

• Color/Form: Not available
• Density: 1.5±0.1 g/cm3
• Melting Point: 194-197 °C (lit.)
• Boiling Point: 435.9±37.0 °C at 760 mmHg
• Flash Point: 217.4±26.5 °C
• Refractive Index: 1.778
• PSA: 116.24000
• LogP: 3.03288
• Solubility: Not available
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

[(2-amino-1,3-benzothiazol-6-yl)sulfanyl]formonitrile Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides